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Compound of Interest

Compound Name: MRS2179 tetrasodium

Cat. No.: B10787661

Essential Safety and Handling Guide for
MRS2179 Tetrasodium

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling MRS2179 tetrasodium. The following
procedures and recommendations are designed to ensure the safe handling, storage, and
disposal of this compound in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for MRS2179 tetrasodium is provided in the table

below.
Property Value Reference
Molecular Weight 513.16 g/mol
Formula C11H13NsOoP2Naas
Purity >98%
Solubility in Water Up to 50 mM
Storage Temperature -20°C
CAS Number 1454889-37-2

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10787661?utm_src=pdf-interest
https://www.benchchem.com/product/b10787661?utm_src=pdf-body
https://www.benchchem.com/product/b10787661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for MRS2179 tetrasodium is not readily available,
an SDS for the closely related MRS2179 ammonium salt hydrate indicates that the substance
Is not classified as hazardous according to the Globally Harmonized System (GHS). However,
as with any chemical of unknown toxicity, it is prudent to handle it with care.

General Precautions:
¢ Avoid ingestion, inhalation, and contact with eyes and skin.
e Wash hands thoroughly after handling.

o Afull risk assessment should be conducted by the user before starting any experimental

work.

The following table outlines the recommended personal protective equipment for handling
MRS2179 tetrasodium, based on standard laboratory safety protocols for non-hazardous

chemicals.
PPE Category Recommended Equipment
Eye Protection Safety glasses with side shields or goggles.
Hand Protection Chemical-resistant gloves (e.qg., nitrile).
Body Protection Laboratory coat.

Not generally required under normal handling
) ) conditions. Use in a well-ventilated area. If dust
Respiratory Protection ) ]
is generated, a dust mask or respirator may be

appropriate.

Experimental Workflow for Handling MRS2179
Tetrasodium
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The following diagram illustrates a typical workflow for preparing and using MRS2179
tetrasodium in a laboratory setting, emphasizing safety and proper handling at each stage.

Experimental Workflow for MRS2179 Tetrasodium

Preparation

Don Personal Protective Equipment (PPE)

'

Weigh MRS2179 tetrasodium in a chemical fume hood or on a balance with a draft shield

'

Dissolve in appropriate solvent (e.g., water) to desired concentration

Experimentation

Perform experimental procedure with the MRS2179 solution

Cleanup and Disposal

Decontaminate work surfaces

'

Dispose of waste according to institutional guidelines

'

Doff Personal Protective Equipment (PPE)
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A typical experimental workflow for handling MRS2179 tetrasodium.

Step-by-Step Handling and Disposal Plan

Receiving and Storage:
o Upon receipt, visually inspect the container for any damage.

» Store the compound in a tightly sealed container at -20°C in a designated and properly
labeled area.

Preparation of Solutions:

» Don appropriate PPE: Before handling the compound, put on a lab coat, safety glasses, and
nitrile gloves.

» Weighing: If working with the solid form, weigh the required amount in a chemical fume hood
or on a balance with a draft shield to minimize inhalation of any airborne particles.

e Dissolving: Prepare solutions in a well-ventilated area. MRS2179 tetrasodium is soluble in
water up to 50 mM. For sterile applications, the solution should be sterile-filtered.

Spill Management:

¢ In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,
sand).

¢ Collect the absorbed material into a sealed container for disposal.

o Clean the spill area with a suitable decontamination solution.

o For larger spills, evacuate the area and follow institutional emergency procedures.
Disposal Plan:

The SDS for the ammonium salt hydrate form suggests that small quantities may be disposed
of with household waste. However, it is crucial to adhere to local and institutional regulations for
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chemical waste disposal.
e Unused solid material: Dispose of as chemical waste in a properly labeled container.

e Solutions: Depending on the solvent and concentration, the waste may need to be collected
in a designated hazardous waste container. Do not pour solutions down the drain unless
permitted by local regulations.

o Contaminated materials: Any materials that have come into contact with MRS2179
tetrasodium (e.g., pipette tips, gloves, absorbent paper) should be disposed of as chemical
waste.

The following diagram outlines the decision-making process for the disposal of MRS2179
tetrasodium waste.

Waste Disposal Plan for MRS2179 Tetrasodium

Identify Waste Type
(Solid, Liquid, Contaminated Material)

:

Consult Institutional and Local
Waste Disposal Guidelines

:

Segregate Waste into
Appropriate Labeled Containers

:

Arrange for Pickup by
Environmental Health and Safety (EHS)
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A decision-making workflow for the disposal of MRS2179 tetrasodium waste.

« To cite this document: BenchChem. [Personal protective equipment for handling MRS2179
tetrasodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787661#personal-protective-equipment-for-
handling-mrs2179-tetrasodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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